Cas no 117272-76-1 (DIMETHYLSILOXANE, ETHYLENE OXIDE BLOCK COPOLYMER)

• Product Name: DIMETHYLSILOXANE, ETHYLENE OXIDE BLOCK COPOLYMER
• CAS No: 117272-76-1
• MF: C₁₅H₄₀O₅Si₄
• MW: 412.82g/mol
• CID: 202353
• PubChem ID: 54165714
• Update Time: 2024-11-03

DIMETHYLSILOXANE, ETHYLENE OXIDE BLOCK COPOLYMER Chemical and Physical Properties

Names and Identifiers

• Siloxanes andSilicones, 3-hydroxypropyl Me, ethers with polyethylene glycol mono-Me ether
• Dimethylsiloxane-(ethylene oxide) block cop
• no-meether
• siloxanesandsilicones,3-hydroxypropylme,etherswithpolyethyleneglycolmo
• DIMETHYLSILOXANE, ETHYLENE OXIDE BLOCK COPOLYMER
• POLY(DIMETHYLSILOXANE-B-ETHYLENE OXIDE), METHYL TERMINATED
• POLY(DIMETHYLSILOXANE-CO-ETHYLENE OXIDE), AB BLOCK COPOLYMER
• SILOXANES AND SILICONES, 3-HYDROXYPROPYL METHYL, ETHERS WITH POLYETHYLENE GLYCOL MONOMETHYL ETHER
• Siloxanes and Silicones, 3-hydroxypropyl Me, ethers with polyethylene glycol mono-Me ether
• POLY[DIMETHYLSILOXANE-CO-METHYL(3-HYDROXYPROPYL)SILOXANE]-GRAFT-POLY(ETHYLENE GLYCOL) METHYL ETHER
• DIMETHYLSILOXANE-(80% ETHYLENE OXIDE) BLOCK COPOLYMER
• DIMETHYLSILOXANE-(80% ETHYLENE OXIDE) BLOCK COPOLYMER, 40-50cs
• DIMETHYLSILOXANE-(80% ETHYLENE OXIDE) BLOCK COPOLYMER, 40-50 cSt
• SCHEMBL402381
• 117272-76-1
• CID 54165714
• [dimethyl(trimethylsilyloxy)silyl]oxy-[3-(2-methoxyethoxy)propyl]-methyl-trimethylsilyloxysilane
• 68938-54-5
• ORMZLCYXFALIGS-UHFFFAOYSA-N
• 2,2,4,4,6-pentamethyl-6-[(trimethylsilyl)oxy]-3,5,10,13-tetraoxa-2,4,6-trisilatetradecane

• Inchi： 1S/C15H40O5Si4/c1-16-13-14-17-12-11-15-24(10,19-22(5,6)7)20-23(8,9)18-21(2,3)4/h11-15H2,1-10H3
• InChI Key： ORMZLCYXFALIGS-UHFFFAOYSA-N
• SMILES： [Si](O[Si](C)(C)O[Si](C)(C)C)(CCCOCCOC)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 412.195
• Monoisotopic Mass: 412.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Density: 1.035 g/mL at 25 °C
• Melting Point: −14 °C
• Flash Point: >230 °F
• Refractive Index: n20/D 1.455

DIMETHYLSILOXANE, ETHYLENE OXIDE BLOCK COPOLYMER Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes